Cas no 13332-13-3 (Benzene, 1,2,4-trifluoro-5-iodo-3-methoxy-)

Benzene, 1,2,4-trifluoro-5-iodo-3-methoxy- structure
13332-13-3 structure
Product Name:Benzene, 1,2,4-trifluoro-5-iodo-3-methoxy-
CAS No:13332-13-3
MF:C7H4F3IO
MW:288.005744934082
CID:1233038
PubChem ID:85612184
Update Time:2025-04-20

Benzene, 1,2,4-trifluoro-5-iodo-3-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,2,4-trifluoro-5-iodo-3-methoxy-
    • 1,2,4-Trifluoro-5-iodo-3-methoxybenzene
    • DTXSID901280717
    • 3-Iodo-2,5,6-trifluoroanisole
    • SCHEMBL135396
    • 13332-13-3
    • Inchi: 1S/C7H4F3IO/c1-12-7-5(9)3(8)2-4(11)6(7)10/h2H,1H3
    • InChI Key: RUMSSKLEHUCLHC-UHFFFAOYSA-N
    • SMILES: IC1=CC(=C(C(=C1F)OC)F)F

Computed Properties

  • Exact Mass: 287.92542
  • Monoisotopic Mass: 287.92590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23

Benzene, 1,2,4-trifluoro-5-iodo-3-methoxy- Related Literature

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